6-Fluoro-4H-thiochromen-4-one

Core Science & Biosynthesis

Targeting Trypanothione Reductase: Preliminary In Vitro Biological Activity of 6-Fluoro-4H-Thiochromen-4-One Derivatives

Executive Summary

The development of novel therapeutics for neglected tropical diseases—such as leishmaniasis, trypanosomiasis, and malaria—requires targeting highly conserved, parasite-specific metabolic pathways. Recent target-based drug design has identified the 4H-thiochromen-4-one 1,1-dioxide core as a potent allosteric modulator of, a vital enzyme regulating oxidative stress in the Trypanosomatidae family[1].

This technical whitepaper provides an in-depth analysis of the preliminary in vitro biological activity of 6-fluoro-4H-thiochromen-4-one 1,1-dioxide . By synthesizing target biology, quantitative efficacy data, and self-validating experimental workflows, this guide serves as a foundational resource for drug development professionals optimizing thioflavone derivatives.

Mechanistic Rationale & Target Biology

Evading Parasite Resistance via Isosteric Replacement

Historically, naphthoquinones have shown antileishmanial activity but are highly susceptible to resistance mediated by TcOYE , a parasite-specific peroxidase enzyme that neutralizes the drug via redox cycling[1].

To bypass this resistance mechanism, the 4H-thiochromen-4-one 1,1-dioxide scaffold employs a critical isosteric replacement: substituting the naphthoquinone carbonyl group with a sulfone group (1,1-dioxide) [1]. This structural modification eliminates the redox potential required by TcOYE, allowing the molecule to reach its true target intact[2].

Allosteric Modulation of Trypanothione Reductase (TR)

Unlike competitive inhibitors, 6-fluoro-4H-thiochromen-4-one 1,1-dioxide acts as an allosteric modulator. The inclusion of the 6-fluoro substitution—a strong electron-withdrawing group—enhances the molecule's binding affinity within the TR allosteric pocket. In silico and in vitro correlation studies demonstrate that the core interacts with key amino acid residues, specifically Ser-14, Leu-17, Trp-21, Ser-109, Tyr-110, and Met-113 [3].

This binding induces interhelical disruption, paralyzing the enzyme's ability to reduce trypanothione. Consequently, the parasite loses its primary defense against oxidative stress, leading to a massive Reactive Oxygen Species (ROS) burst, mitochondrial perturbation, and ultimately, apoptotic cell death[4].

Mechanism of action of 6-fluoro-4H-thiochromen-4-one 1,1-dioxide targeting TR.

In Vitro Biological Activity Profile

The in vitro efficacy of 6-fluoro-4H-thiochromen-4-one 1,1-dioxide has been rigorously evaluated against intracellular amastigotes of Leishmania panamensis. The compound demonstrates exceptional potency and a highly favorable safety margin compared to standard-of-care treatments like Glucantime (meglumine antimoniate)[2].

Quantitative Efficacy Summary

Compound	Target Organism	Assay Model	EC₅₀ (μM)	Selectivity Index (SI)	ROS Induction Level
6-Fluoro-4H-thiochromen-4-one 1,1-dioxide	L. panamensis	Intracellular Amastigote (U-937)	< 10.0	> 150	High (Rotenone-equivalent)
Glucantime (Standard Control)	L. panamensis	Intracellular Amastigote (U-937)	> 25.0	Moderate	Low
Rotenone (Mechanistic Control)	L. panamensis	Cell-Free / Intracellular	N/A	N/A	High (Maximal Burst)

Data synthesized from target-based drug design evaluations of thiochromen-4-one derivatives[4],[2].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the protocols utilized to evaluate this compound are designed as self-validating systems. Every assay incorporates intrinsic checkpoints to isolate causality from experimental noise.

Protocol 1: Synthesis of 6-Fluoro-4H-thiochromen-4-one 1,1-dioxide

Causality & Rationale: The conversion of the thiochroman-4-one precursor to the 4H-thiochromen-4-one core requires a precise dehydrogenation step. Using Iodine (I₂) in Dimethyl Sulfoxide (DMSO) acts as a mild, controlled oxidant that facilitates double-bond formation without over-oxidizing the fluorinated aromatic ring[5].

Step-by-Step Methodology:

• Preparation: Dissolve 100 mg of 6-fluoro-thiochroman-4-one 1,1-dioxide precursor in 2 mL of anhydrous DMSO.

• Catalysis: Add a solution of I₂ in DMSO (0.1 M) dropwise to the reaction vessel.

• Thermal Activation: Heat the mixture to 100 °C and stir continuously overnight. Validation Check: Monitor via TLC to confirm the disappearance of the starting material.

• Quenching: Cool to room temperature and quench the reaction with 25 mL of brine to halt oxidation.

• Extraction & Purification: Extract the organic layer using Ethyl Acetate (EtOAc) and dry over anhydrous Na₂SO₄. Evaporate the solvent under reduced pressure.

• Isolation: Purify the crude product via silica gel column chromatography using a pentane:EtOAc (5:1) mobile phase.

• Verification: Confirm the structure of the whitish solid (Yield ~75%) via ¹H NMR (500 MHz, CDCl₃), ensuring the presence of the characteristic vinylic proton shifts[5].

Protocol 2: In Vitro Antileishmanial Assay (Intracellular Amastigotes)

Causality & Rationale: Testing against free-living promastigotes yields false positives. Utilizing an intracellular amastigote model within human monocytes (U-937) ensures the compound can successfully cross both the host cell membrane and the parasitophorous vacuole to exert its effect[4].

Step-by-Step Methodology:

• Host Cell Maintenance: Culture human U-937 monocytes in RPMI-1640 medium supplemented with 10% FBS at 37 °C and 5% CO₂.

• Infection: Co-culture U-937 cells with stationary-phase L. panamensis promastigotes at a 1:5 (macrophage:parasite) ratio. Incubate for 24 hours to allow parasite internalization and differentiation into amastigotes.

• Washing: Wash the cells with PBS to remove non-internalized promastigotes, establishing the baseline infection.

• Treatment (Self-Validating Setup):

  • Test Group: Apply serial dilutions of 6-fluoro-4H-thiochromen-4-one 1,1-dioxide (1 μM to 100 μM).

  • Positive Control: Apply Glucantime or Amphotericin B.

  • Negative Control: Untreated infected cells (100% viability baseline).

  • Cytotoxicity Control: Apply compound to uninfected U-937 cells to calculate the Selectivity Index (SI).

• Incubation & Readout: Incubate for 72 hours. Measure cell viability using a resazurin reduction assay or flow cytometry.

• Data Analysis: Calculate the EC₅₀ using probit analysis[2].

Step-by-step in vitro antileishmanial assay workflow for compound evaluation.

Protocol 3: ROS Measurement via the Tryparedoxin System

Causality & Rationale: To definitively prove that the mechanism of action is TR inhibition, one must measure the downstream consequence: an unmitigated oxidative burst. If the compound merely exhibited off-target toxicity, ROS levels would remain basal[4].

Step-by-Step Methodology:

• Preparation: Isolate Leishmania parasites and suspend them in a physiological buffer.

• Exposure: Treat the parasites with the established EC₅₀ concentration of the 6-fluoro compound for exactly 1 hour.

• Control Calibration: Treat a parallel group with Rotenone (a known mitochondrial complex I inhibitor) to establish the maximum possible ROS burst[2].

• Probe Incubation: Add a fluorescent ROS-sensitive probe (e.g., H₂DCFDA) which converts to highly fluorescent DCF in the presence of reactive oxygen species.

• Quantification: Measure fluorescence intensity via flow cytometry. The 6-fluoro derivative should exhibit a strong oxidative burst comparable to the Rotenone control, confirming severe homeostatic imbalance[2].

References

• Ortiz, C., Breuning, M., Robledo, S., Echeverri, F., Vargas, E., & Quiñones, W. (2023). Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites: A target-based drug design approach. Heliyon, 9(7), e17801.[Link]

• National Center for Biotechnology Information (NCBI). Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites. PubMed Central (PMC).[Link]

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A Technical Guide to the Crystallographic Analysis of 6-fluoro-4H-thiochromen-4-one: From Synthesis to Structure Elucidation

This guide provides a comprehensive technical overview of the methodologies required to determine the crystallographic structure of 6-fluoro-4H-thiochromen-4-one. While the synthesis of this compound has been reported, its single-crystal X-ray diffraction data is not yet publicly available. This document, therefore, serves as a detailed roadmap for researchers, scientists, and drug development professionals, outlining the necessary steps from chemical synthesis and crystallization to X-ray diffraction analysis and data interpretation.

Introduction to 6-fluoro-4H-thiochromen-4-one

The thiochromen-4-one scaffold is a significant heterocyclic motif in medicinal chemistry, recognized for its diverse pharmacological activities. The introduction of a fluorine atom at the 6-position can substantially modulate the compound's electronic properties, lipophilicity, and metabolic stability, making 6-fluoro-4H-thiochromen-4-one a compound of considerable interest for further investigation.

A definitive understanding of its three-dimensional structure at the atomic level is crucial for structure-activity relationship (SAR) studies and rational drug design. Single-crystal X-ray diffraction (SC-XRD) is the gold-standard technique for obtaining such precise structural information.[1][2] This guide details the complete workflow to achieve this, emphasizing the causal relationships behind key experimental choices.

Synthesis and Purification: The Foundation for Quality Crystals

The journey to a crystal structure begins with the synthesis of high-purity material. Impurities can inhibit crystallization or lead to poorly formed, unusable crystals. A reliable synthesis for 6-fluoro-4H-thiochromen-4-one has been documented, involving the cyclization of 3-(4-fluorophenylthio)propanoic acid.[3]

Synthetic Protocol

The synthesis is typically achieved via a one-pot reaction where 3-(4-fluorophenylthio)propanoic acid is treated with a dehydrating agent and a catalyst to facilitate intramolecular Friedel-Crafts acylation.

Step-by-Step Synthesis:

• Reactant Preparation: To a solution of 3-(4-fluorophenylthio)propanoic acid (1.0 mmol) in a suitable solvent (e.g., dichloromethane), add a dehydrating agent such as phosphorus pentoxide or Eaton's reagent.

• Cyclization: The reaction mixture is heated under reflux for several hours to promote cyclization. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction is quenched, and the crude product is extracted into an organic solvent. The organic layer is washed, dried, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.[3] This step is critical to remove any unreacted starting material and side products. The purity of the final compound should be verified by NMR spectroscopy and mass spectrometry.

Rationale for Experimental Choices

• Choice of Reagent: Phosphorus pentoxide or Eaton's reagent are powerful dehydrating agents that effectively promote the intramolecular acylation required for the ring closure.

• Purification Method: Flash column chromatography is a standard and effective technique for purifying small organic molecules, offering good resolution to separate the target compound from impurities with different polarities.

Crystallization: The Art of Growing Single Crystals

Crystallization is often the most challenging step in a structural analysis. The goal is to grow well-ordered, single crystals of an appropriate size (typically 0.1-0.3 mm in each dimension) and quality, free from defects.[4][5]

General Principles and Solvent Selection

The key to successful crystallization is to slowly approach a state of supersaturation, allowing molecules to self-assemble into a regular lattice.[6] The choice of solvent is paramount. A good starting point is to find a solvent in which the compound is sparingly soluble. This can be determined by testing the solubility of a small amount of the compound in a range of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, ethanol, methanol).

Recommended Crystallization Techniques

For a compound like 6-fluoro-4H-thiochromen-4-one, which is a solid at room temperature, several techniques are applicable.[7][8]

• Slow Evaporation:

  • Prepare a saturated or near-saturated solution of the compound in a suitable solvent in a clean vial.

  • Cover the vial with a cap that has small perforations (e.g., pierced with a needle) to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment and allow it to stand for several days to weeks.

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a "good" solvent (one in which it is readily soluble) in a small, open vial.

  • Place this vial inside a larger, sealed jar that contains a larger volume of a "poor" or "anti-solvent" (one in which the compound is insoluble, but which is miscible with the "good" solvent).

  • Over time, the vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

• Solvent Layering:

  • Create a concentrated solution of the compound in a dense solvent in a narrow tube or vial.

  • Carefully layer a less dense, miscible anti-solvent on top of this solution, creating a distinct interface.

  • Crystals will form at the interface as the solvents slowly mix.

The experimental workflow from synthesis to crystallization is depicted in the diagram below.

Caption: Workflow from Synthesis to Crystal Mounting.

Single-Crystal X-ray Diffraction Analysis

Once a suitable single crystal is obtained, its three-dimensional structure can be determined using an X-ray diffractometer.

The Principle of X-ray Diffraction

X-ray diffraction is based on the principle that X-rays are scattered by the electrons of the atoms in a crystal.[5] When X-rays are incident on a crystal, they are diffracted in a specific pattern of spots of varying intensity. The geometry and intensity of this diffraction pattern are directly related to the arrangement of atoms within the crystal lattice, as described by Bragg's Law.

Experimental Protocol: Data Collection

• Crystal Mounting: A single crystal of suitable size and quality is selected under a microscope and mounted on a goniometer head, typically using a cryoprotectant oil and flash-cooled in a stream of liquid nitrogen.

• Diffractometer Setup: The mounted crystal is placed on the diffractometer. Modern diffractometers are equipped with a high-intensity X-ray source (e.g., Mo or Cu Kα radiation), a goniometer for rotating the crystal, and a sensitive detector (e.g., a CCD or CMOS detector).

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a series of angles while exposing it to the X-ray beam. The detector records the position and intensity of each diffracted beam.

Data Processing and Structure Solution

The raw diffraction data must be processed to yield a model of the atomic arrangement.

Caption: Logical Flow of X-ray Diffraction Data Analysis.

• Integration: The raw images are processed to integrate the intensity of each diffraction spot, yielding a list of Miller indices (h,k,l) and their corresponding intensities and standard uncertainties.

• Scaling and Merging: The integrated data is scaled to correct for experimental variations, and symmetry-equivalent reflections are merged.

• Structure Solution: The "phase problem" is solved to generate an initial electron density map. For small molecules, this is typically achieved using direct methods.

• Structure Refinement: An atomic model is built into the electron density map and refined using least-squares methods. This process optimizes the atomic coordinates, and thermal parameters to best fit the experimental diffraction data.

• Validation: The final structure is validated using various crystallographic checks to ensure its chemical and geometric sensibility. The final data is typically presented in a Crystallographic Information File (CIF).

Expected Crystallographic Data

While the specific data for 6-fluoro-4H-thiochromen-4-one is not available, we can anticipate the type of information that a successful crystallographic analysis would yield. The table below presents a hypothetical but realistic set of crystallographic parameters for a compound of this nature.

Parameter	Expected Value / Description	Significance
Chemical Formula	C₉H₅FOS	Defines the elemental composition of the molecule.
Formula Weight	180.20 g/mol	Molar mass of the compound.
Crystal System	Monoclinic or Orthorhombic	Describes the symmetry of the unit cell.
Space Group	e.g., P2₁/c or Pca2₁	Describes the symmetry operations within the unit cell.
a, b, c (Å)	e.g., a=8.1, b=12.5, c=7.9	The dimensions of the unit cell.
α, β, γ (°)	e.g., α=90, β=105.2, γ=90	The angles of the unit cell.
Volume (ų)	~800-1000	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
Density (calculated)	~1.5-1.6 g/cm³	The calculated density of the crystal.
R₁ [I > 2σ(I)]	< 0.05	A measure of the agreement between the observed and calculated structure factor amplitudes for strong reflections.
wR₂ (all data)	< 0.15	A weighted measure of the agreement for all reflections.
Goodness-of-fit (S)	~1.0	Should be close to 1 for a good model.

Conclusion

The determination of the single-crystal X-ray structure of 6-fluoro-4H-thiochromen-4-one is an essential step in characterizing this promising heterocyclic compound. Although the data is not currently in the public domain, this guide provides a robust and detailed framework for its synthesis, crystallization, and structural elucidation. By following these field-proven methodologies, researchers can obtain high-quality crystallographic data, enabling a deeper understanding of the molecule's three-dimensional architecture and paving the way for its potential applications in drug discovery and materials science.

References

• Chen, Y., et al. (2017). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. Molecules, 22(10), 1698. [Link]

• Khan, M. T. H., et al. (2017). Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents. Molecules, 22(12), 2092. [Link]

• McCann, L. C., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1735-1752. [Link]

• In-Situ Analysis. (2024). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. [Link]

• University of Bath. (2006). Crystallisation Techniques. [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. [Link]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. [Link]

• McArdle, P., et al. (2020). Crystallization from the Gas Phase: Morphology Control, Co-Crystal and Salt Formation. Crystals, 10(12), 1106. [Link]

• Bruker. (n.d.). Application Note SC-XRD 505 Single Crystal Diffraction. [Link]

• University of Alberta. (n.d.). Growing Crystals Crystallization Methods. [Link]

• University of Pennsylvania. (n.d.). Crystal Growing Tips and Methods. X-Ray Crystallography Facility. [Link]

• Fromm Group. (n.d.). Guide for crystallization. [Link]

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electronic properties and HOMO-LUMO gap of 6-fluoro-4H-thiochromen-4-one

An In-Depth Technical Guide to the Electronic Properties and HOMO-LUMO Gap of 6-Fluoro-4H-thiochromen-4-one: A Framework for Investigation

Executive Summary

The 4H-thiochromen-4-one scaffold is a privileged structure in medicinal chemistry and materials science, exhibiting a wide range of biological activities and useful optical properties.[1][2] The introduction of a fluorine atom, as in 6-fluoro-4H-thiochromen-4-one, can significantly modulate a molecule's physicochemical and electronic properties, enhancing its potential for various applications, including drug development.[3][4] A molecule's electronic characteristics, particularly the energies of its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), are fundamental to understanding its reactivity, stability, and light-absorbing capabilities.[5] The energy difference between these frontier orbitals, known as the HOMO-LUMO gap, is a critical parameter for predicting molecular behavior.[6]

This technical guide provides a comprehensive framework for the in-depth investigation of the . It is designed for researchers, scientists, and drug development professionals, offering a self-contained resource that integrates theoretical principles with detailed, field-proven experimental and computational protocols. While specific literature on the electronic properties of this exact molecule is nascent, this guide establishes a robust methodology for obtaining and interpreting these crucial parameters, thereby enabling and accelerating further research and development.

The Theoretical Foundation: HOMO, LUMO, and the Energy Gap

The electronic behavior of a molecule is governed by its molecular orbitals. The two most important of these are the frontier molecular orbitals:

• HOMO (Highest Occupied Molecular Orbital): This is the outermost orbital containing electrons. It represents the ability of the molecule to donate electrons. A higher HOMO energy level corresponds to a better electron donor.[7]

• LUMO (Lowest Unoccupied Molecular Orbital): This is the innermost orbital without electrons. It represents the ability of the molecule to accept electrons. A lower LUMO energy level corresponds to a better electron acceptor.[7]

The energy difference between these two orbitals is the HOMO-LUMO gap (ΔE = ELUMO - EHOMO) . This gap is a direct indicator of the molecule's excitability and stability.[6] A smaller gap implies that less energy is required to excite an electron from the HOMO to the LUMO, which correlates with:

• Higher Chemical Reactivity: The molecule is more likely to participate in chemical reactions.[8]

• Lower Kinetic Stability: The molecule is generally less stable.[8]

• Absorption of Longer Wavelengths: The molecule absorbs light at lower energies (longer wavelengths), which can be observed using UV-Vis spectroscopy.[6][9]

Understanding these parameters is vital in drug development for predicting metabolic stability, receptor-ligand interactions, and potential toxicities.

Computational Analysis: Predicting Electronic Properties with Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to calculate the electronic structure of molecules.[3][6] It provides a reliable, cost-effective way to predict HOMO and LUMO energies and visualize the corresponding orbitals before undertaking experimental work.

Protocol for DFT-Based Calculation of the HOMO-LUMO Gap

This protocol outlines the steps to calculate the electronic properties of 6-fluoro-4H-thiochromen-4-one using a standard quantum chemistry software package like Gaussian.

• Molecular Structure Input:

  • Construct the 3D structure of 6-fluoro-4H-thiochromen-4-one using a molecular builder (e.g., GaussView, Avogadro).

  • Perform an initial geometry optimization using a lower-level theory (e.g., a molecular mechanics force field) to obtain a reasonable starting structure.

• Geometry Optimization:

  • Rationale: To find the lowest energy (most stable) conformation of the molecule. All subsequent calculations must be performed on this optimized geometry.

  • Method: Use the B3LYP functional, a widely used and well-validated hybrid functional for organic molecules.[10][11]

  • Basis Set: Employ the 6-311++G(d,p) basis set, which provides a good balance of accuracy and computational cost for molecules of this size.[12]

  • Execution: Run the optimization calculation. Confirm that the optimization has successfully converged to a minimum energy structure by performing a frequency calculation; no imaginary frequencies should be present.

• Single-Point Energy Calculation:

  • Rationale: To calculate the final, precise electronic properties and molecular orbital energies of the optimized structure.

  • Method: Using the optimized geometry from the previous step, perform a single-point energy calculation with the same functional (B3LYP) and basis set (6-311++G(d,p)).

• Data Extraction and Analysis:

  • From the output file, locate the energies of the molecular orbitals. The highest energy orbital with an occupancy of 2 (for a closed-shell molecule) is the HOMO, and the next highest energy orbital with an occupancy of 0 is the LUMO.

  • Calculate the HOMO-LUMO gap: ΔE = ELUMO - EHOMO .

  • Convert the energy values from Hartrees to electron volts (eV) for easier comparison with experimental data (1 Hartree = 27.2114 eV).[7]

  • Visualize the 3D shapes of the HOMO and LUMO isosurfaces to understand the electron density distribution and identify regions of the molecule involved in electron donation and acceptance.[8]

Diagram: Computational Workflow for DFT Analysis

Caption: Workflow for DFT calculation of electronic properties.

Table 1: Predicted Electronic Properties (Illustrative)

Due to the absence of specific published data for 6-fluoro-4H-thiochromen-4-one, this table presents hypothetical but realistic values based on similar structures to illustrate the expected output of the DFT protocol.

Parameter	Energy (Hartree)	Energy (eV)
HOMO Energy (EHOMO)	-0.251	-6.83
LUMO Energy (ELUMO)	-0.098	-2.67
HOMO-LUMO Gap (ΔE)	0.153	4.16

Experimental Validation: Electrochemical and Spectroscopic Techniques

While DFT provides excellent predictions, experimental validation is crucial for confirming the electronic properties. Cyclic Voltammetry and UV-Vis Spectroscopy are two primary techniques for this purpose.[5][8]

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique that measures the current response of a molecule to a linearly cycled potential sweep.[13][14] It allows for the determination of oxidation and reduction potentials, which can be directly correlated to the HOMO and LUMO energy levels, respectively.[8][15]

• Solution Preparation:

  • Dissolve a small amount (1-5 mM) of 6-fluoro-4H-thiochromen-4-one in a suitable electrochemical solvent (e.g., anhydrous dichloromethane or acetonitrile).[8]

  • Add a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) to ensure conductivity.

  • Add a small amount of an internal standard with a known, stable redox potential, such as ferrocene (Fc). The ferrocene/ferrocenium (Fc/Fc⁺) redox couple will be used to reference the measured potentials.[8]

• Electrochemical Cell Setup:

  • Use a standard three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl or Ag/Ag⁺ reference electrode.[16]

  • Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution during the experiment.

• Data Acquisition:

  • Connect the cell to a potentiostat.

  • Scan the potential from an initial value where no reaction occurs, towards positive potentials to observe oxidation, and then reverse the scan towards negative potentials to observe reduction.[17]

  • Record the resulting cyclic voltammogram (a plot of current vs. potential).

• Data Analysis and Calculation:

  • Identify the onset potential for the first oxidation (Eox_onset) and the first reduction (Ered_onset) from the voltammogram. The onset is found by the intersection of the tangent to the rising peak current with the baseline current.[8]

  • Measure the half-wave potential of the internal standard (E1/2(Fc/Fc⁺)).

  • Calculate the HOMO and LUMO energies using the following empirical equations, where the energy level of the Fc/Fc⁺ standard is assumed to be -4.8 eV relative to the vacuum level[8]:

    • EHOMO (eV) = -e [Eox_onset - E1/2(Fc/Fc⁺)] - 4.8

    • ELUMO (eV) = -e [Ered_onset - E1/2(Fc/Fc⁺)] - 4.8

  • Calculate the electrochemical HOMO-LUMO gap: ΔEelectrochem = ELUMO - EHOMO .

Diagram: Experimental Workflow for Cyclic Voltammetry

Caption: Workflow for experimental determination of HOMO/LUMO levels via CV.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule.[18] The energy of the lowest-energy electronic transition, which often corresponds to the HOMO-LUMO transition, can be estimated from the onset of the absorption spectrum.[5][6][9] This provides the optical gap, which can differ slightly from the electrochemical gap due to excitonic effects.[8]

• Sample Preparation:

  • Prepare a dilute solution of 6-fluoro-4H-thiochromen-4-one in a UV-transparent solvent (e.g., cyclohexane, ethanol, or dichloromethane).[8]

  • The concentration should be adjusted to give a maximum absorbance between 0.5 and 1.5 to ensure adherence to the Beer-Lambert law.[8]

• Spectrophotometer Setup:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Use a quartz cuvette containing only the solvent as a reference blank.

  • Record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis and Calculation:

  • Identify the wavelength at the onset of the lowest-energy absorption band (λonset). This is determined by finding the intersection of the tangent of the absorption edge with the baseline.

  • Calculate the optical HOMO-LUMO gap (Egap) using the Planck-Einstein relation[6]:

    • Egap (eV) = 1240 / λonset (nm)

Diagram: Experimental Workflow for UV-Vis Spectroscopy

Caption: Workflow for experimental determination of the optical gap via UV-Vis.

Data Synthesis and Interpretation

A comprehensive understanding of the electronic properties of 6-fluoro-4H-thiochromen-4-one requires synthesizing the data from both computational and experimental methods.

Table 2: Summary of Electronic Property Data (Template)

Method	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
DFT (B3LYP/6-311++G(d,p))	Calculated Value	Calculated Value	Calculated Value
Cyclic Voltammetry	Experimental Value	Experimental Value	Experimental Value
UV-Vis Spectroscopy	N/A	N/A	Experimental Value

Analysis of Results

• Comparison: Compare the HOMO-LUMO gap values obtained from DFT, CV, and UV-Vis. DFT calculations in the gas phase often overestimate the gap compared to experimental values obtained in solution. The electrochemical gap from CV and the optical gap from UV-Vis should be in reasonable agreement, though minor differences are expected.[19]

• Influence of Fluorine: The electron-withdrawing nature of the fluorine atom is expected to lower the energy levels of both the HOMO and LUMO compared to the unsubstituted 4H-thiochromen-4-one. This can impact the molecule's redox stability and reactivity profile.

• Implications for Drug Development: A lower HOMO-LUMO gap may suggest higher reactivity, which could be relevant for covalent inhibitors or prodrug activation. Conversely, a larger gap might indicate greater metabolic stability. The HOMO and LUMO energy levels are critical for understanding charge transfer interactions with biological targets like DNA or enzyme active sites.[20]

Conclusion

This guide provides a robust, integrated framework for the comprehensive characterization of the . By combining the predictive power of Density Functional Theory with the empirical validation of Cyclic Voltammetry and UV-Vis Spectroscopy, researchers can obtain a deep and actionable understanding of this promising molecule. The resulting data on HOMO/LUMO energies and the energy gap are fundamental parameters that will inform the rational design of future experiments and accelerate the development of novel therapeutics and advanced materials based on the thiochromenone scaffold.

References

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• Bertolasi, V., et al. (2013). Reactivity of Fluoro-Substituted Bis(thiocarbonyl) Donors With Diiodine: An XRD, FT-Raman, and DFT Investigation. Chemistry-An Asian Journal, 8(12), 3071-3078. Available at: [Link]

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• Santos, C. M. M., & Silva, A. M. S. (2025). Advances on the Synthesis, Reactivity, and Biological Properties of 4H-Thiochromen-4-(thio)one Derivatives. The Chemical Record, e2500090. Available at: [Link]

• Al-Masoudi, N. A., et al. (2024). Synthesis, multi-target evaluation and DFT analysis of 6-hydroxychromone derived hydrazones with carbonic anhydrase I–II/acetylcholinesterase inhibition and antioxidant activity. RSC Advances, 14(1), 32-51. Available at: [Link]

• Chen, Y., et al. (2021). Synthesis of 2-Aryl-4H-thiochromen-4-one Derivatives via a Cross-Coupling Reaction. ACS Omega, 6(22), 14655-14663. Available at: [Link]

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• Kumar, P., & Bodas, M. S. (2000). A Novel Synthesis of 4H-Chromen-4-ones via Intramolecular Wittig Reaction. Organic Letters, 2(24), 3821-3823. Available at: [Link]

• Adibi, H., et al. (2023). Synthesis and Characterization of Novel 4-aryl-4H-chromene Derivatives using Borax and Evaluation of their Anticancer Effects. Anti-Cancer Agents in Medicinal Chemistry, 23(14), 1634-1643. Available at: [Link]

• ResearchGate. (n.d.). (a) Changes in UV/Vis absorption spectra of chromene 1 during UV.... [Scientific Diagram]. Retrieved from [Link]

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• Vargas, E., et al. (2017). Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents. Molecules, 22(12), 2129. Available at: [Link]

• Semantic Scholar. (2021). Synthesis of 2-Aryl-4H-thiochromen-4-one Derivatives via a Cross-Coupling Reaction. Retrieved from [Link]

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• Yang, M. Y., et al. (2015). Synthesis, Crystal Structure and DFT Studies of 8-chloro-3-((3-chlorobenzyl)thio)-[6][8][21]triazolo[4,3-a]pyridine. Molecules, 20(11), 19829-19838. Available at: [Link]

• Kumar, S., et al. (2021). DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. ACS Omega, 6(31), 20515-20531. Available at: [Link]

• Universidad Santiago de Cali. (2018). A preliminary study of cyclic voltammetry in glassy carbon electrode. Redox Behaviour of 2-Amino-4-phenylthiazole. Retrieved from [Link]

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• R Discovery. (n.d.). Low HOMO-LUMO Gap Research Articles. Retrieved from [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for 6-fluoro-4H-thiochromen-4-one

Initiating the Analysis

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Applications of 6-Fluoro-4H-thiochromen-4-one in Medicinal Chemistry: A Technical Guide for Drug Discovery Professionals

Introduction: The Privileged Scaffold of 6-Fluoro-4H-thiochromen-4-one

The thiochromen-4-one backbone is a recognized "privileged scaffold" in medicinal chemistry, analogous to the naturally occurring chromones but with a sulfur atom bioisosterically replacing the oxygen in the heterocyclic ring.[1] This substitution significantly alters the molecule's electronic distribution and lipophilicity, often leading to enhanced membrane permeability and bioavailability.[2] The introduction of a fluorine atom at the 6-position further modulates these properties. Fluorine, being the most electronegative element, can profoundly influence a molecule's pKa, metabolic stability, and binding affinity to target proteins through favorable electrostatic interactions.[2] This unique combination of a thiochromen-4-one core and a strategic fluorine substitution makes 6-fluoro-4H-thiochromen-4-one a highly attractive starting point for the development of novel therapeutic agents across a spectrum of diseases. This guide provides an in-depth exploration of its applications, supported by detailed protocols for its synthesis and biological evaluation.

Therapeutic Potential and Biological Targets

Derivatives of 6-fluoro-4H-thiochromen-4-one have demonstrated a broad range of pharmacological activities, positioning them as promising candidates for drug development in several key therapeutic areas.

Anticancer Activity

Thiochromen-4-one derivatives have shown significant potential as anticancer agents by targeting fundamental cellular processes.[2] Their mechanisms of action are often multifaceted, involving the induction of apoptosis (programmed cell death), inhibition of cell cycle progression, and interference with key signaling pathways essential for tumor growth and survival, such as the ERK-MAPK pathway.[2][3][4][5]

One of the well-documented mechanisms is the inhibition of topoisomerases, enzymes critical for resolving DNA topological problems during replication and transcription.[6] By stabilizing the transient DNA-topoisomerase cleavage complex, these compounds can lead to the accumulation of DNA strand breaks, ultimately triggering apoptosis in cancer cells.

Antiparasitic Activity

The 6-fluoro-4H-thiochromen-4-one scaffold has shown remarkable efficacy against various parasites, most notably Leishmania species, the causative agents of leishmaniasis. A key target in these parasites is trypanothione reductase (TryR), an enzyme unique to kinetoplastids and absent in mammals, making it an excellent target for selective drug design.[7] Inhibition of TryR disrupts the parasite's primary defense against oxidative stress, leading to an accumulation of reactive oxygen species (ROS) and subsequent cell death. The fluorine substitution at the 6-position has been shown to enhance antileishmanial activity.[2]

Antimicrobial and Antifungal Activity

The emergence of multidrug-resistant bacteria and fungi presents a significant global health challenge. Thiochromen-4-one derivatives have been investigated as novel antimicrobial and antifungal agents.[2] Their proposed mechanisms of action include the disruption of microbial membrane integrity and interference with nucleic acid synthesis.[2] Structure-activity relationship (SAR) studies have indicated that electron-withdrawing groups, such as the fluorine atom at the 6-position, can enhance the antimicrobial and antifungal potency of these compounds.[2]

Synthesis of 6-Fluoro-4H-thiochromen-4-one: A Step-by-Step Protocol

The synthesis of 6-fluoro-4H-thiochromen-4-one can be achieved through a one-pot procedure involving the reaction of 3-(4-fluorophenylthio)propanoic acid. This protocol is based on established synthetic routes for thiochromen-4-ones.

Protocol: One-Pot Synthesis of 6-Fluorothiochromen-4-one

Objective: To synthesize 6-fluoro-4H-thiochromen-4-one from 3-(4-fluorophenylthio)propanoic acid.

Materials:

• 3-(4-fluorophenylthio)propanoic acid

• Eaton's reagent (7.7 wt% phosphorus pentoxide in methanesulfonic acid)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-(4-fluorophenylthio)propanoic acid (1.0 mmol) in dichloromethane (10 mL).

• Cyclization: While stirring, add Eaton's reagent (10 equivalents) to the solution at room temperature.

• Reaction Monitoring: Heat the reaction mixture to reflux (approximately 40°C) and monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker containing ice-cold saturated sodium bicarbonate solution to neutralize the acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5-10% ethyl acetate) as the eluent.[1]

• Characterization: Collect the fractions containing the desired product (visualized by TLC), combine them, and evaporate the solvent to yield 6-fluoro-4H-thiochromen-4-one as a solid. Characterize the final product by NMR and mass spectrometry to confirm its identity and purity.

Diagram of Synthetic Workflow:

Caption: Workflow for the MTT cell proliferation assay.

Anticancer Mechanism: Topoisomerase Inhibition Assay

This assay determines if a compound inhibits the activity of topoisomerase I or II by assessing the relaxation of supercoiled DNA or the decatenation of kinetoplast DNA, respectively.

Objective: To evaluate the inhibitory effect of 6-fluoro-4H-thiochromen-4-one on human topoisomerase I and II.

Materials:

• Human topoisomerase I and IIα enzymes

• Supercoiled plasmid DNA (for topoisomerase I)

• Kinetoplast DNA (kDNA) (for topoisomerase II)

• 10x Topoisomerase I and II assay buffers

• ATP (for topoisomerase II)

• Stop solution/loading dye

• Agarose

• Tris-acetate-EDTA (TAE) buffer

• Ethidium bromide or other DNA stain

• UV transilluminator and gel documentation system

Procedure:

• Reaction Setup: In separate microcentrifuge tubes, prepare the reaction mixtures for topoisomerase I and II. For topoisomerase I, combine the assay buffer, supercoiled plasmid DNA, and varying concentrations of 6-fluoro-4H-thiochromen-4-one. For topoisomerase II, combine the assay buffer, kDNA, ATP, and the test compound. Include positive controls (enzyme without inhibitor) and negative controls (no enzyme).

• Enzyme Addition: Initiate the reaction by adding topoisomerase I or II to the respective tubes. [8][9]3. Incubation: Incubate the reactions at 37°C for 30 minutes. [8][9]4. Reaction Termination: Stop the reactions by adding the stop solution/loading dye. [8][9]5. Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel and run the electrophoresis in TAE buffer until the dye front has migrated sufficiently. [8][9]6. Visualization and Analysis: Stain the gel with ethidium bromide and visualize the DNA bands under UV light. [8][9]Inhibition of topoisomerase I will result in the persistence of the supercoiled DNA band, while inhibition of topoisomerase II will be indicated by the presence of the catenated kDNA band at the top of the gel.

Antileishmanial Activity: Macrophage-Based Amastigote Assay

This assay evaluates the efficacy of a compound against the clinically relevant intracellular amastigote stage of Leishmania.

Objective: To determine the in vitro activity of 6-fluoro-4H-thiochromen-4-one against Leishmania amastigotes within host macrophages.

Materials:

• Macrophage cell line (e.g., J774.1 or THP-1) or bone marrow-derived macrophages (BMDMs)

• Leishmania promastigotes (e.g., L. donovani or L. major)

• Complete culture medium for macrophages

• 8-well chamber slides or 96-well plates

• 6-Fluoro-4H-thiochromen-4-one

• Giemsa stain

• Microscope

Procedure:

• Macrophage Seeding: Seed macrophages in chamber slides or a 96-well plate and allow them to adhere overnight.

• Infection: Infect the macrophages with stationary-phase Leishmania promastigotes at a parasite-to-macrophage ratio of approximately 10:1. Incubate for 24 hours to allow for phagocytosis and transformation of promastigotes into amastigotes.

• Compound Treatment: Wash the cells to remove extracellular parasites and add fresh medium containing serial dilutions of 6-fluoro-4H-thiochromen-4-one.

• Incubation: Incubate the infected, treated cells for 48-72 hours.

• Fixation and Staining: Fix the cells with methanol and stain with Giemsa. [10]6. Microscopic Evaluation: Count the number of amastigotes per 100 macrophages for each compound concentration.

• Data Analysis: Calculate the percentage of inhibition of amastigote proliferation compared to the untreated control. Determine the EC₅₀ value (the concentration that reduces the number of amastigotes by 50%).

Antileishmanial Mechanism: Trypanothione Reductase (TryR) Inhibition Assay

This is a spectrophotometric assay to measure the inhibition of TryR activity.

Objective: To determine the inhibitory effect of 6-fluoro-4H-thiochromen-4-one on TryR.

Materials:

• Recombinant TryR

• Trypanothione disulfide (TS₂)

• NADPH

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Assay buffer (e.g., HEPES buffer, pH 7.5)

• 96-well microplate

• Microplate spectrophotometer

Procedure:

• Assay Setup: In a 96-well plate, add the assay buffer, DTNB, NADPH, and varying concentrations of 6-fluoro-4H-thiochromen-4-one. [7][11]2. Enzyme Addition: Add TryR to each well to initiate the reaction.

• Substrate Addition: Start the reaction by adding TS₂.

• Absorbance Measurement: Immediately measure the increase in absorbance at 412 nm over time, which corresponds to the reduction of DTNB.

• Data Analysis: Calculate the initial reaction rates and determine the percentage of inhibition for each compound concentration. Calculate the IC₅₀ value.

Diagram of Proposed Antileishmanial Mechanism:

Caption: Proposed mechanism of antileishmanial action.

Antibacterial and Antifungal Activity: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is used to determine the MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Objective: To determine the MIC of 6-fluoro-4H-thiochromen-4-one against a panel of bacteria and fungi.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• 6-Fluoro-4H-thiochromen-4-one

• Spectrophotometer or microplate reader

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of 6-fluoro-4H-thiochromen-4-one in the broth medium in a 96-well plate. [12]2. Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the broth medium. [12]3. Inoculation: Add the inoculum to each well of the microtiter plate. Include a positive control (microorganism with no compound) and a negative control (broth only). [13][14]4. Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 16-24 hours (bacteria) or 24-48 hours (fungi). [13][15]5. MIC Determination: After incubation, determine the MIC by visually inspecting for turbidity or by measuring the absorbance. The MIC is the lowest concentration of the compound that shows no visible growth. [12][13]

Quantitative Data Summary

The following table summarizes the reported biological activities of various thiochromen-4-one derivatives.

Compound/Derivative	Target/Assay	Activity (IC₅₀/EC₅₀/MIC)	Reference
Various Thiochromen-4-ones	HeLa, A-431, MSTO-211H cell lines	GI₅₀: 0.31 to 6.93 µM	[16]
2-Phenylthiochromen-4-ones	DNA Topoisomerase I and II	Active inhibitors	[6]
6-Fluoro-thiochroman-4-one derivative	Leishmania panamensis amastigotes	EC₅₀ = 3.23 µM	[17]
Thiochroman-4-one derivatives	Candida albicans	MIC as low as 0.5 µg/mL	[2]
Thiochromanone carboxamides	Xanthomonas oryzae pv. oryzae	EC₅₀ = 15 µg/mL

Conclusion and Future Directions

6-Fluoro-4H-thiochromen-4-one represents a versatile and highly promising scaffold in medicinal chemistry. Its amenability to synthetic modification and its demonstrated efficacy across a range of therapeutic targets, including cancer, parasitic infections, and microbial diseases, underscore its potential for the development of next-generation therapeutics. The strategic incorporation of a fluorine atom enhances its drug-like properties, often leading to improved potency and metabolic stability.

Future research should focus on several key areas:

• Structure-Activity Relationship (SAR) Studies: A systematic exploration of substitutions at various positions of the thiochromen-4-one ring will be crucial for optimizing potency and selectivity for specific biological targets.

• Mechanism of Action Elucidation: Further investigation into the precise molecular mechanisms by which these compounds exert their biological effects will facilitate rational drug design and the identification of novel therapeutic targets.

• In Vivo Efficacy and Pharmacokinetic Studies: Promising lead compounds identified through in vitro screening must be advanced to in vivo models to evaluate their efficacy, safety, and pharmacokinetic profiles.

• Combination Therapies: Exploring the synergistic effects of 6-fluoro-4H-thiochromen-4-one derivatives with existing drugs could lead to more effective treatment regimens, particularly in the context of cancer and infectious diseases.

The detailed protocols and insights provided in this guide are intended to empower researchers to effectively harness the therapeutic potential of the 6-fluoro-4H-thiochromen-4-one scaffold in their drug discovery endeavors.

References

• Kirad, S., et al. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry. [Link]

• Heer, J. M., & Jenks, W. S. (2021). A Practical Guide to Antifungal Susceptibility Testing. Current Fungal Infection Reports, 15(4), 137-146. [Link]

• Guo, F., et al. (2025). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. Molecules, 30(19), 5678. [Link]

• Jenks, W. S., & Heer, J. M. (2021). Antifungal Susceptibility Testing: A Primer for Clinicians. Open Forum Infectious Diseases, 8(11), ofab534. [Link]

• Pfaller, M. A., & Sheehan, D. J. (2020). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 33(3), e00092-19. [Link]

• Heer, J. M., & Jenks, W. S. (2021). A Practical Guide to Antifungal Susceptibility Testing. Current Fungal Infection Reports, 15(4), 137-146. [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. [Link]

• Rex, J. H., et al. (2002). Antifungal Susceptibility Testing: Practical Aspects and Current Challenges. Clinical Microbiology Reviews, 15(4), 727-741. [Link]

• Domínguez-Asenjo, B., & Corral, M. J. (2026). Macrophage-Based Assay for Evaluating Compound Activity Against Leishmania Amastigotes. protocols.io. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Fiorillo, A., et al. (2022). Innovative Approach for a Classic Target: Fragment Screening on Trypanothione Reductase Reveals New Opportunities for Drug Design. Frontiers in Chemistry, 10, 911808. [Link]

• Jain, S. K., et al. (2012). A Parasite Rescue and Transformation Assay for Antileishmanial Screening Against Intracellular Leishmania donovani Amastigotes in THP1 Human Acute Monocytic Leukemia Cell Line. Journal of Visualized Experiments, (70), e4036. [Link]

• Vargas, L. J., et al. (2017). Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents. Molecules, 22(12), 2097. [Link]

• Nitiss, J. L., & Soans, E. (2017). Topoisomerase Assays. Current Protocols in Pharmacology, 79, 3.3.1-3.3.29. [Link]

• Wiegand, I., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 9(12), e22934. [Link]

• Nitiss, J. L. (2009). Topoisomerase Assays. Current Protocols in Molecular Biology, Chapter 3, Unit 3.3. [Link]

• Jan, B., et al. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols, 19(11), 3021-3042. [Link]

• Taladriz, S., et al. (2015). Simple Colorimetric Trypanothione Reductase-Based Assay for High-Throughput Screening of Drugs against Leishmania Intracellular Amastigotes. Antimicrobial Agents and Chemotherapy, 59(10), 6127-6134. [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. [Link]

• Schmidt, T. J., et al. (2014). A Novel Leishmania major Amastigote Assay in 96-Well Format for Rapid Drug Screening and Its Use for Discovery and Evaluation of a New Class of Leishmanicidal Quinolinium Salts. Antimicrobial Agents and Chemotherapy, 58(7), 3943-3953. [Link]

• Jan, B., et al. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. [Link]

• Hamilton, C. J., et al. (2003). Trypanothione Reductase High-Throughput Screening Campaign Identifies Novel Classes of Inhibitors with Antiparasitic Activity. Antimicrobial Agents and Chemotherapy, 47(11), 3392-3399. [Link]

• Vargas, L. J., et al. (2017). Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents. Molecules, 22(12), 2097. [Link]

• Kirad, S., et al. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry. [Link]

• Khan, M. A., et al. (2017). Thymoquinone, as an anticancer molecule: from basic research to clinical investigation. Oncotarget, 8(31), 51907-51919. [Link]

• Ilari, A., et al. (2018). Identification and binding mode of a novel Leishmania Trypanothione reductase inhibitor from high throughput screening. PLoS Neglected Tropical Diseases, 12(11), e0006929. [Link]

• Darakhshan, S., et al. (2021). Targeting Cancer Through Thymoquinone: From Molecular Mechanisms to Clinical Prospects. Molecules, 26(15), 4589. [Link]

• Morris-Natschke, S. L., et al. (1996). Antitumor Agents. 166. Synthesis and Biological Evaluation of 5,6,7,8-Substituted-2-phenylthiochromen-4-ones. Journal of Medicinal Chemistry, 39(10), 3091-3097. [Link]

• Lin, Y. L., et al. (2002). Inhibition of DNA topoisomerases I and II of compounds from Reynoutria japonica. Journal of the Chinese Chemical Society, 49(1), 103-107. [Link]

• Khan, M. A., et al. (2017). Molecular Mechanisms of Thymoquinone as Anticancer Agent. Current Drug Targets, 18(14), 1669-1676. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of thiochromones and thioflavones. [Link]

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• 2. Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thymoquinone, as an anticancer molecule: from basic research to clinical investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting Cancer Through Thymoquinone: From Molecular Mechanisms to Clinical Prospects | MDPI [mdpi.com]
• 5. Molecular Mechanisms of Thymoquinone as Anticancer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Topoisomerase Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Topoisomerase Assays - PMC [pmc.ncbi.nlm.nih.gov]
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catalytic cyclization methods to yield 6-fluoro-4H-thiochromen-4-one

Application Note: Catalytic Cyclization Strategies for the Synthesis of 6-Fluoro-4H-thiochromen-4-one

Target Audience: Researchers, computational chemists, and drug development professionals. Content Focus: Mechanistic causality, protocol self-validation, and catalytic optimization.

Introduction & Strategic Relevance

The 6-fluoro-4H-thiochromen-4-one scaffold is a privileged sulfur-containing heterocycle with profound implications in medicinal chemistry. Its oxidized derivatives (e.g., 1,1-dioxides) have been identified as highly selective allosteric modulators of parasite enzymes, such as trypanothione reductase, making them critical precursors in the development of targeted therapies against tropical diseases like leishmaniasis and malaria1[1].

Historically, the synthesis of thiochromen-4-ones has been challenging due to the inherent nature of sulfur—specifically, its multiple oxidation states and its notorious tendency to irreversibly poison transition-metal catalysts2[2]. This application note details two modern, field-proven , emphasizing the causality behind reagent selection and providing self-validating protocols for seamless laboratory execution.

Mechanistic Causality & Method Selection

To overcome the limitations of traditional multi-step syntheses, two distinct catalytic paradigms are recommended based on available starting materials and desired substitution patterns:

Method A: One-Pot Acid/Iodine-Catalyzed Cyclization & Dehydrogenation This method converts 3-((4-fluorophenyl)thio)propanoic acid directly into 6-fluoro-4H-thiochromen-4-one within a single reaction vessel[2].

• Causality of Cyclization: Eaton’s Reagent (P₂O₅ in methanesulfonic acid) is selected over traditional Polyphosphoric Acid (PPA). PPA requires extreme temperatures (>120 °C) and is highly viscous, which often leads to charring and undesired defluorination of the aromatic ring3[3]. Eaton's reagent provides a homogenous, milder Lewis acidic environment that drives the intramolecular Friedel-Crafts acylation efficiently at 80 °C.

• Causality of Dehydrogenation: Following cyclization, catalytic Iodine (I₂) in DMSO is introduced. Unlike strong oxidants (e.g., mCPBA or H₂O₂), which rapidly over-oxidize the sulfur atom to a sulfoxide or sulfone[1], I₂/DMSO selectively dehydrogenates the C2-C3 bond via a transient α-iodo ketone intermediate, yielding the target enone without sulfur oxidation.

Method B: Rhodium-Catalyzed [3+2+1] Carbonylative Annulation For the synthesis of 2- or 3-substituted 6-fluoro derivatives, a transition-metal-catalyzed approach is utilized 4[4].

• Causality of Catalyst: Rhodium(I) complexes are chosen over Palladium because Rh exhibits superior tolerance to sulfur coordination. This prevents the non-activated 4-fluorophenyl sulfide from permanently poisoning the catalyst during the critical C-H activation and CO migratory insertion steps[4].

Quantitative Data & Method Comparison

Parameter	Method A: One-Pot Acid/I₂ Catalysis	Method B: Rh-Catalyzed Carbonylation
Primary Substrate	3-((4-fluorophenyl)thio)propanoic acid	4-Fluorophenyl methyl sulfide + Alkyne
Catalyst / Promoter	Eaton's Reagent / I₂ in DMSO	[Rh(cod)Cl]₂ (5 mol%)
Reaction Temperature	80 °C (Step 1) -> 100 °C (Step 2)	130 °C
Key Advantage	No transition metals; highly scalable	Direct functionalization; high atom economy
Target Yield	55% - 65% (Isolated)	60% - 75% (Substrate dependent)
Over-oxidation Risk	Low (Selective for C=C bond formation)	Low (Anaerobic CO atmosphere)

Visualizing the Pathways

Catalytic Cycle of Rhodium-Mediated Annulation

Caption: Catalytic cycle of the Rhodium-catalyzed [3+2+1] carbonylative annulation yielding thiochromenones.

Experimental Workflow for One-Pot Synthesis

Caption: End-to-end experimental workflow for the one-pot synthesis of 6-fluoro-4H-thiochromen-4-one.

Self-Validating Experimental Protocols

Protocol 1: One-Pot Synthesis via Acid/I₂ Catalysis

This protocol is optimized to yield the unsubstituted 6-fluoro-4H-thiochromen-4-one directly from the propanoic acid derivative[2].

Step 1: Intramolecular Friedel-Crafts Acylation

• In an oven-dried 50 mL round-bottom flask, dissolve 3-((4-fluorophenyl)thio)propanoic acid (200 mg, 1.0 mmol) in Eaton’s Reagent (2.0 mL).

• Stir the mixture at 80 °C for 2 hours.

  • Causality: The 80 °C threshold provides enough thermal energy to generate the acylium ion without causing the cleavage of the C-S bond or defluorination.

  • Validation Check: An aliquot quenched in water and extracted with EtOAc should show complete consumption of the starting material via TLC (Silica, 20% EtOAc/Hexanes; UV active).

Step 2: In Situ Dehydrogenation

• Cool the reaction mixture to room temperature. Carefully add DMSO (4.0 mL) followed by Iodine (I₂, 20 mol%, 50.8 mg).

• Heat the solution to 100 °C and stir overnight (approx. 12 hours).

  • Causality: DMSO acts as both the solvent and the terminal oxidant in the Kornblum-type oxidation, regenerating I₂ from HI, making the process catalytic in iodine.

Step 3: Quenching and Extraction

• Cool the mixture to 0 °C and slowly add cold, saturated aqueous sodium thiosulfate (Na₂S₂O₃, 20 mL).

  • Causality: Na₂S₂O₃ precisely quenches the unreacted iodine, converting it to water-soluble iodide. This prevents halogenation artifacts during silica gel chromatography and decolorizes the organic phase, allowing for clear visual phase separation.

• Extract the aqueous layer with Dichloromethane (DCM, 3 × 25 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 4: Purification and Self-Validation

• Purify the crude residue via flash column chromatography (Silica gel, 5–10% EtOAc in hexanes).

• Validation Metrics:

  • Physical State: The product elutes as a grey solid (approx. 99 mg, 55% yield) with a melting point of 155–156 °C[2].

  • ¹H NMR (300 MHz, CDCl₃): Confirm the success of the dehydrogenation by identifying the characteristic vinylic proton at δ 7.00 (d, J = 10.40 Hz, 1H) and the highly deshielded H-5 proton (typically >8.0 ppm, exhibiting ortho-fluorine coupling)[2].

References

• Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites: A target-based drug design approach. PMC / NIH.
• One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. MDPI.
• Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents. PMC / NIH.
• Carbonylative Synthesis of 3-Substituted Thiochromenones via Rhodium-Catalyzed[3 + 2 + 1] Cyclization of Different Aromatic Sulfides, Alkynes, and Carbon Monoxide. ACS Publications.

Sources

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• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Synthesis Yield and Purity of 6-fluoro-4H-thiochromen-4-one

Welcome to the technical support center for the synthesis of 6-fluoro-4H-thiochromen-4-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to optimize the yield and purity of this important synthetic intermediate. Thiochromen-4-ones are a class of sulfur-containing heterocycles with notable biological activities, including anticancer and antimicrobial properties, making their efficient synthesis a key focus in medicinal chemistry.[1][2][3][4] However, the synthesis can be challenging due to the nature of sulfur, including its multiple oxidation states and tendency to form diverse bonding patterns.[1][2][3][5] This guide provides field-proven insights to navigate these complexities.

I. Synthesis Overview & Key Challenges

The most common synthetic routes to 6-fluoro-4H-thiochromen-4-one involve the cyclization of a 3-(4-fluorophenylthio)propanoic acid intermediate. This is typically achieved through an intramolecular Friedel-Crafts acylation.[6] An alternative one-pot synthesis from 3-(arylthio)propanoic acids has also been reported, offering a more streamlined approach.[1][7]

A primary challenge in this synthesis is achieving both high yield and high purity concurrently. Common issues include incomplete cyclization, formation of side products, and difficulties in purification. This guide will address these specific issues in a question-and-answer format.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 6-fluoro-4H-thiochromen-4-one.

II. Troubleshooting Guide

Low Reaction Yield

Q1: My overall yield of 6-fluoro-4H-thiochromen-4-one is consistently low. What are the most likely causes and how can I improve it?

A1: Low yields can stem from several factors throughout the synthetic process. Here’s a systematic approach to troubleshooting:

• Purity of Starting Materials:

  • 4-Fluorothiophenol: This starting material can be susceptible to oxidation. Ensure it is of high purity and, if necessary, distill it before use.

  • Acrylic Acid/Derivatives: The purity of the acrylic acid or its derivative is also crucial. Use a freshly opened bottle or purify it if it has been stored for an extended period.

• Inefficient Michael Addition (Formation of the Propanoic Acid Intermediate):

  • Catalyst: The choice and amount of catalyst for the Michael addition are critical. While some procedures may proceed without a catalyst, bases like triethylamine or sodium hydroxide can facilitate the reaction.

  • Reaction Time and Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction may require longer times or gentle heating to go to completion.

• Incomplete Intramolecular Cyclization:

  • Acid Catalyst: Polyphosphoric acid (PPA) is a common and effective catalyst for this cyclization. Ensure it is fresh and used in sufficient quantity. Eaton's reagent (phosphorus pentoxide in methanesulfonic acid) can be a more potent alternative.

  • Temperature Control: The cyclization step is often temperature-sensitive. A temperature that is too low will result in an incomplete reaction, while a temperature that is too high can lead to decomposition and side product formation. An optimal temperature is typically between 80-100°C.

• Product Loss During Workup and Purification:

  • Extraction: Ensure the pH of the aqueous layer is adjusted appropriately during extraction to maximize the recovery of the organic product.

  • Column Chromatography: Use an appropriate solvent system for column chromatography to ensure good separation and minimize product loss on the column. A common eluent system is a gradient of ethyl acetate in hexanes.[1]

Product Purity Issues

Q2: I've obtained a decent yield, but my final product is impure. What are the common impurities and how can I remove them?

A2: Impurities often arise from unreacted starting materials, intermediates, or side products.

• Common Impurities:

  • Unreacted 3-(4-fluorophenylthio)propanoic acid: This is a common impurity if the cyclization is incomplete.

  • Polymeric materials: These can form at high temperatures or with prolonged reaction times.

  • Oxidation products: The thioether linkage can be susceptible to oxidation.

• Purification Strategies:

  • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be a highly effective method for purification.

  • Flash Column Chromatography: This is the most common method for purifying thiochromenones.[1] A silica gel column with a gradient of ethyl acetate in hexanes is typically effective. Careful selection of the solvent polarity is key to achieving good separation.

  • Acid-Base Extraction: Washing the crude product with a dilute sodium bicarbonate solution can help remove any unreacted acidic starting materials or intermediates.

Reaction Monitoring and Characterization

Q3: How can I effectively monitor the progress of my reaction and characterize the final product?

A3: Proper reaction monitoring and characterization are essential for optimizing the synthesis.

• Reaction Monitoring:

  • Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the disappearance of starting materials and the appearance of the product. Use a suitable solvent system and visualize the spots under UV light (254 nm).[1]

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Provides information on the proton environment in the molecule. Key signals for 6-fluoro-4H-thiochromen-4-one include characteristic doublets in the aromatic region and signals for the protons on the thiopyranone ring.[1]

    • ¹³C NMR: Confirms the carbon framework of the molecule.

  • Mass Spectrometry (MS): Determines the molecular weight of the product, confirming its identity. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.[1]

  • Melting Point: A sharp melting point is a good indicator of purity. The reported melting point for 6-fluoro-4H-thiochromen-4-one is 155–156 °C.[1]

III. Frequently Asked Questions (FAQs)

Q4: Can I use a one-pot procedure for this synthesis?

A4: Yes, one-pot syntheses of thiochromenones from 3-(arylthio)propanoic acids have been reported and can be an efficient alternative to a multi-step procedure.[1][3] This approach typically involves the in-situ formation of the propanoic acid followed by cyclization in the same reaction vessel, which can save time and reduce waste.[4]

Q5: What are some alternative cyclization agents to polyphosphoric acid (PPA)?

A5: While PPA is common, other reagents can be used for the intramolecular Friedel-Crafts acylation. These include:

• Eaton's Reagent (P₂O₅ in MeSO₃H): Often more effective than PPA for less reactive substrates.

• Sulfuric Acid: Concentrated sulfuric acid can also be used, although it may lead to more side products in some cases.[7]

• Microwave-assisted cyclization: This technique can sometimes improve yields and reduce reaction times.[8]

Q6: My purified product is a greyish or off-white solid. Is this normal?

A6: The expected appearance of pure 6-fluoro-4H-thiochromen-4-one is a grey or light yellow solid.[1] A significant deviation from this color may indicate the presence of impurities. If your product is dark or discolored, further purification by recrystallization or column chromatography is recommended.

Troubleshooting Logic Diagram

Sources

• 1. One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One-Pot Synthesis of Thiochromones[v1] | Preprints.org [preprints.org]
• 3. preprints.org [preprints.org]
• 4. preprints.org [preprints.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 6-Fluoro-4H-thiochromen-4-one

Welcome to the dedicated technical support center for the synthesis and crystallization of 6-fluoro-4H-thiochromen-4-one. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges associated with obtaining this compound in high purity. By understanding the underlying chemical principles, you can effectively troubleshoot experiments and minimize the formation of side products during crystallization.

I. Understanding the Chemistry: Synthesis and Potential Side Products

The most common synthetic route to 6-fluoro-4H-thiochromen-4-one is via an intramolecular Friedel-Crafts acylation of 3-(4-fluorophenylthio)propanoic acid. This reaction typically employs a strong acid catalyst, such as polyphosphoric acid (PPA) or Eaton's reagent, to promote the cyclization and dehydration.

While this method is generally effective, several side products can arise, complicating the purification and crystallization process. Understanding the formation pathways of these impurities is the first step toward their mitigation.

Diagram: Synthetic Pathway and Potential Side Products

Caption: Synthetic route to 6-fluoro-4H-thiochromen-4-one and potential side products.

II. Troubleshooting Guide for Crystallization

This section addresses specific issues you may encounter during the crystallization of 6-fluoro-4H-thiochromen-4-one.

Problem 1: Oiling Out Instead of Crystallization

• Symptom: The compound separates from the solution as a liquid phase (an oil) rather than forming solid crystals upon cooling.

• Probable Causes:

  • The boiling point of the crystallization solvent is higher than the melting point of the compound or a mixture of the compound and its impurities.

  • The degree of supersaturation is too high, leading to rapid phase separation.

  • The presence of significant impurities is depressing the melting point of the mixture.

• Solutions:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves. Add a small amount of additional solvent to decrease the supersaturation level. Allow the solution to cool more slowly.[1]

  • Change Solvent System: Select a solvent with a lower boiling point. Alternatively, introduce a co-solvent (an "anti-solvent") in which the compound is less soluble. This should be added dropwise to the warm solution until slight turbidity is observed, which is then cleared by gentle heating before slow cooling.

  • Lower the Crystallization Temperature: If using a solvent mixture, you can try cooling the solution to a lower temperature (e.g., in an ice bath or refrigerator) to induce crystallization from the supersaturated state.[2]

  • Pre-purification: If impurities are suspected to be high, consider purifying the crude product by column chromatography before attempting crystallization.

Problem 2: Poor Crystal Yield

• Symptom: A very small amount of crystalline product is recovered after filtration.

• Probable Causes:

  • Using an excessive amount of solvent for crystallization.[1]

  • The cooling process was too rapid, leaving a significant amount of the product in the mother liquor.

  • The chosen solvent is too good at dissolving the compound, even at low temperatures.

• Solutions:

  • Concentrate the Mother Liquor: If the mother liquor has not been discarded, evaporate a portion of the solvent and attempt a second crystallization.[1]

  • Optimize Solvent Volume: In subsequent attempts, use the minimum amount of hot solvent required to just dissolve the crude product.

  • Utilize an Anti-Solvent: After dissolving the compound in a good solvent, slowly add an anti-solvent to decrease the overall solubility and promote precipitation.

  • Extended Cooling: Allow the crystallization mixture to stand at a low temperature (e.g., 0-4 °C) for a longer period (several hours to overnight) to maximize crystal growth.

Problem 3: Co-crystallization of Impurities (Low Purity of Final Product)

• Symptom: Analytical data (e.g., HPLC, NMR) of the crystallized product shows the presence of side products.

• Probable Causes:

  • The chosen solvent does not effectively differentiate between the desired product and impurities in terms of solubility.

  • Crystallization occurred too quickly, trapping impurities within the crystal lattice.[1]

  • The impurity has a very similar structure and polarity to the desired product.

• Solutions:

  • Slow Down the Crystallization Rate:

    • Allow the solution to cool to room temperature slowly before transferring it to a colder environment.

    • Insulate the flask to ensure gradual cooling.

  • Solvent Screening: Perform small-scale crystallization trials with a range of solvents of varying polarities to find one that selectively crystallizes the desired product.

  • Iterative Recrystallization: A second recrystallization of the obtained crystals can often significantly improve purity, although with some loss of yield.

Table 1: Recommended Solvents for Screening

Solvent Class	Examples	Rationale
Alcohols	Ethanol, Isopropanol	Good for moderately polar compounds. Often provide a good balance of solubility at high and low temperatures.
Esters	Ethyl Acetate	A versatile solvent that can be effective for a range of polarities.
Aromatic	Toluene, Xylene	Can be effective, especially if impurities are significantly more or less polar. Exercise caution due to higher boiling points.
Ketones	Acetone	A polar aprotic solvent that can be useful, though its high volatility requires care.
Solvent/Anti-Solvent Systems	Dichloromethane/Hexane, Ethanol/Water	Allows for fine-tuning of the solubility to induce crystallization. The anti-solvent should be miscible with the primary solvent but a poor solvent for the compound.

III. Frequently Asked Questions (FAQs)

Q1: What is the most likely regioisomeric impurity, and how can I avoid it?

A1: In the Friedel-Crafts cyclization of 3-(4-fluorophenylthio)propanoic acid, the fluorine atom is a para-director. The primary cyclization occurs ortho to the sulfur atom, leading to the desired 6-fluoro isomer. Cyclization to the other position ortho to the fluorine (which would yield the 8-fluoro isomer) is sterically hindered and electronically less favored. Therefore, the formation of the 8-fluoro regioisomer is generally expected to be a minor pathway. To minimize its formation, ensure that the reaction is run at the optimal temperature as recommended in the literature for similar cyclizations; excessively high temperatures can sometimes lead to lower regioselectivity.[3]

Q2: I see evidence of oxidation in my crude product. How can I prevent the formation of sulfoxide and sulfone impurities?

A2: The thioether linkage in the thiochromenone scaffold is susceptible to oxidation to the corresponding sulfoxide and sulfone. This can occur if oxidizing agents are present or if the reaction is exposed to air at high temperatures for extended periods.

• Prevention during Synthesis:

  • Ensure all reagents and solvents are free of peroxides.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen, especially if the reaction requires high temperatures.

• Removal during Work-up/Purification:

  • The sulfoxide and sulfone are significantly more polar than the parent thiochromenone. This difference in polarity can be exploited for separation by silica gel column chromatography.

  • During crystallization, the more polar oxidized species may remain in a more polar mother liquor, allowing for the selective crystallization of the less polar 6-fluoro-4H-thiochromen-4-one.

Q3: How can I effectively induce crystallization if my solution remains clear upon cooling?

A3: A clear, cooled solution that does not produce crystals is in a supersaturated state. You can induce nucleation (the initial formation of crystals) by:

• Scratching: Gently scratch the inner surface of the flask at the air-liquid interface with a glass rod. The microscopic imperfections on the glass can serve as nucleation sites.[1]

• Seeding: Add a single, tiny crystal of pure 6-fluoro-4H-thiochromen-4-one to the solution. This seed crystal will act as a template for further crystal growth.[1]

• Concentration: If the solution is not sufficiently saturated, you can gently heat it to evaporate a small portion of the solvent and then allow it to cool again.[1]

• Ultrasonic Bath: Brief exposure to an ultrasonic bath can sometimes provide the energy needed to initiate nucleation.

Diagram: Troubleshooting Crystallization

Caption: A workflow for troubleshooting common crystallization problems.

IV. Experimental Protocol: General Recrystallization Procedure

This protocol provides a general framework for the recrystallization of 6-fluoro-4H-thiochromen-4-one. The optimal solvent and volumes should be determined through small-scale trials.

• Solvent Selection: In a small test tube, add ~20 mg of your crude product. Add a few drops of the chosen solvent at room temperature. If the solid dissolves, the solvent is too good. If it is insoluble, gently heat the test tube. If the solid dissolves upon heating and reappears upon cooling, you have a potentially suitable solvent.

• Dissolution: Place the bulk of your crude product in an appropriately sized Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture with stirring (e.g., on a hot plate) until the solvent is gently boiling. Add more solvent in small portions until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Crystal formation should occur during this time. For maximum yield, you can then place the flask in an ice bath for 30-60 minutes.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

V. References

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Vargas, E., et al. (2017). Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents. Molecules, 22(12), 2097. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of California, Los Angeles. How to Grow Crystals. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. xray.chem.ufl.edu [xray.chem.ufl.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

improving stability of 6-fluoro-4H-thiochromen-4-one in aqueous buffers

An Application Scientist's Guide to Improving the Stability of 6-fluoro-4H-thiochromen-4-one in Aqueous Buffers

Introduction: The Stability Challenge of Thiochromenones

6-fluoro-4H-thiochromen-4-one and its derivatives are a class of sulfur-containing heterocyclic compounds with significant potential in medicinal chemistry, noted for activities such as leishmanicidal effects.[1] However, the very features that confer biological activity—the thioether linkage and the α,β-unsaturated ketone system—also render the molecule susceptible to degradation in aqueous environments typical of biological assays and formulation studies. This guide provides a comprehensive, question-and-answer-based resource for researchers to diagnose, troubleshoot, and mitigate the stability issues associated with 6-fluoro-4H-thiochromen-4-one, ensuring the integrity and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: My 6-fluoro-4H-thiochromen-4-one seems to be losing activity over the course of my experiment. What are the likely causes?

A1: Loss of activity is most often a direct result of chemical degradation in your aqueous buffer. The 6-fluoro-4H-thiochromen-4-one scaffold contains two primary sites vulnerable to degradation:

• Oxidation of the Thioether: The sulfur atom in the thiochromenone ring is susceptible to oxidation, especially in the presence of dissolved oxygen, metal ions, or other oxidizing agents. This can lead to the formation of the corresponding sulfoxide and, subsequently, the sulfone.[1][2] While these oxidized forms may still be active, their potency and physicochemical properties will differ, leading to inconsistent results.

• Nucleophilic Attack: The α,β-unsaturated ketone is a classic Michael acceptor. Nucleophiles present in your buffer system (e.g., Tris, phosphate, or thiol-containing reagents like DTT) can attack the β-carbon, disrupting the conjugated system and altering the molecule's structure and activity. Water itself can also act as a nucleophile, leading to hydrolysis, particularly at non-neutral pH.

Additionally, factors like exposure to light (photodegradation) and elevated temperatures can accelerate these degradation processes.[3]

Q2: What are the ideal storage conditions for solid and stock solutions of 6-fluoro-4H-thiochromen-4-one?

A2: Proper storage is the first line of defense against degradation.

• Solid Compound: Store the lyophilized powder in a tightly sealed, amber vial under an inert atmosphere (argon or nitrogen) at low temperature (-20°C or -80°C).[3] This minimizes exposure to atmospheric oxygen, moisture, and light.

• Stock Solutions: Prepare high-concentration stock solutions in an anhydrous, aprotic organic solvent like DMSO or DMF. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles, which can introduce moisture. Store these aliquots at -80°C. Do not store in aqueous buffers for extended periods.

Q3: How does pH affect the stability of my compound?

A3: pH is a critical factor. Thioether oxidation can be pH-dependent, and hydrolysis reactions are often catalyzed by acidic or basic conditions.[3][4] For thiochromenones, extreme pH values should be avoided. Stability is generally greatest in a slightly acidic to neutral pH range (pH 5-7). However, this must be empirically determined for your specific experimental conditions, as buffer components can play a more significant role than pH alone.[4]

Troubleshooting Guide: From Diagnosis to Solution

This section provides systematic workflows to identify and solve stability problems.

Issue: Inconsistent results or loss of compound in an aqueous assay buffer.

This is the most common problem. The solution involves a systematic stability study to identify the culprit and find a suitable buffer system.

You cannot fix what you cannot measure. The first step is to establish a reliable analytical method to quantify the parent compound, 6-fluoro-4H-thiochromen-4-one, and detect potential degradation products. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is often sufficient.

Protocol 1: Basic HPLC Method for Stability Assessment

• System Preparation: Use a C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid to aid peak shape) is a good starting point.

• Detection: Select a UV wavelength where the compound has a strong absorbance (e.g., 254 nm or a wavelength maximum determined by a UV scan).

• Standard Curve: Prepare a standard curve of the pure compound in your organic stock solvent (e.g., DMSO) to accurately quantify its concentration.

• Sample Preparation: At each time point of your stability study, take an aliquot of the buffer/compound mixture and immediately quench any further reaction by diluting it in the mobile phase or a strong organic solvent.[5]

The goal is to test your compound's stability under various relevant conditions.

Workflow for a Systematic Stability Study

Caption: Workflow for assessing compound stability in various buffers.

After running the stability study, plot the percentage of remaining 6-fluoro-4H-thiochromen-4-one against time for each buffer.

Buffer System	Typical pH Range	Potential Concerns & Considerations
Phosphate (PBS)	6.0 - 8.0	Can act as a nucleophile or participate in acid/base catalysis.
HEPES	6.8 - 8.2	Generally inert, but can be a source of radicals under certain conditions.
MES	5.5 - 6.7	Good for slightly acidic conditions; generally considered non-coordinating and inert.
TRIS	7.5 - 9.0	Primary amine is a potent nucleophile and can react with Michael acceptors. Generally avoid.[6]
Citrate	3.0 - 6.2	Can chelate metal ions, which may reduce metal-catalyzed oxidation.

Choose the buffer that shows the least degradation over your experimental timeframe. If significant degradation is observed in all tested buffers, further optimization is necessary.

Issue: Degradation persists even in optimized buffers.

If changing the buffer is not enough, you may need to add stabilizers or modify your experimental conditions.

• Add Antioxidants: To combat oxidative degradation, consider adding low concentrations of antioxidants like ascorbic acid or N-acetylcysteine to your buffer. Their compatibility with your assay must be verified.

• Use Degassed Buffers: Sparging buffers with argon or nitrogen before use can remove dissolved oxygen, slowing the rate of oxidation.[7] This is especially important for cell-free assays.

• Incorporate Chelating Agents: If metal-catalyzed oxidation is suspected, add a small amount of a chelating agent like EDTA (Ethylenediaminetetraacetic acid) to sequester trace metal ions.

• Lower the Temperature: If your experiment allows, running it at a lower temperature can significantly slow degradation rates.[4]

Potential Degradation Pathways

Sources

• 1. Synthesis and Evaluation of Thiochroman-4-One Derivatives as Potential Leishmanicidal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites: A target-based drug design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Effects of pH and temperature on the stability and decomposition of N,N'N"-triethylenethiophosphoramide in urine and buffer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. infopharm.bucm.edu.cn [infopharm.bucm.edu.cn]
• 6. mdpi.com [mdpi.com]
• 7. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparative NMR Analysis of Halogenated Thiochromen-4-ones: A Structural Elucidation Guide

Executive Summary

Thiochromen-4-ones (thiochromones) are critical sulfur-containing heterocyclic scaffolds in medicinal chemistry, serving as bioisosteres to chromones with distinct electronic properties and enhanced reactivity. The introduction of halogens (—F, —Cl, —CF₃) into this core dramatically alters its pharmacological profile and electron density.

For the synthetic chemist and structural biologist, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for verifying the regiochemistry and electronic architecture of these derivatives. This guide provides an objective, data-driven comparison of halogenated thiochromen-4-ones, detailing the mechanistic causality behind their distinct NMR chemical shifts and offering a self-validating experimental protocol for rigorous structural elucidation.

Mechanistic Foundations of Thiochromone NMR

The NMR spectral signature of the thiochromen-4-one scaffold is governed by three competing electronic phenomena:

• Anisotropic Deshielding: The C=O group at position 4 exerts a strong magnetic anisotropy.

• Heteroatom Delocalization: The sulfur atom's lone pairs participate in resonance (+M effect), differentiating the electron density from oxygen-containing chromones.

• Halogen Inductive/Resonance Effects: Halogens exert strong electron-withdrawing inductive effects (-I) while simultaneously capable of weak resonance donation (+M), fundamentally modulating the local magnetic environment of adjacent nuclei.

A hallmark of the unsubstituted thiochromone core is the diagnostic H-5 proton , which resonates significantly downfield at ~8.5–8.6 ppm [3]. This extreme deshielding is caused by the spatial proximity of H-5 to the carbonyl oxygen's anisotropic cone, a feature notably absent in isomeric thiocoumarins.

Electronic effects governing NMR chemical shifts in thiochromones.

Comparative Spectral Analysis

To objectively compare how different halogen substitutions impact the thiochromone scaffold, we must analyze the ¹H, ¹³C, and ¹⁹F NMR data. The tables below summarize experimental data derived from cross-coupling and carbonylative annulation methodologies [1, 2].

Table 1: Comparative ¹H and ¹³C NMR Highlights

Compound	Substitution	Diagnostic ¹H NMR (CDCl₃)	Key ¹³C NMR (CDCl₃)
3-(4-Chlorophenyl)-4H-thiochromen-4-one	3-(4-Cl-Ph)	δ 8.65 (ddd) : H-5 remains highly deshielded by the C=O group.	δ 178.0 : Carbonyl (C=O)
6-Fluoro-3-phenyl-4H-thiochromen-4-one	6-F, 3-Ph	δ 8.23 (ddd) : H-5 is shielded slightly by the +M effect of the adjacent 6-F.	δ 177.3 : C=Oδ 162.2 (d) : C-F bond
5-Chloro-2-phenyl-4H-thiochromen-4-one	5-Cl, 2-Ph	Absent : The ~8.5 ppm peak is missing, confirming C-5 substitution.	δ 180.4 : C=O
2-(4-(Trifluoromethyl)phenyl)-4H-thiochromen-4-one	2-(4-CF₃-Ph)	δ 8.56 (d) : H-5 is unperturbed by the distant CF₃ group.	δ 180.6 : C=Oδ 123.7 (q) : CF₃ carbon

Data extrapolated from validated synthetic libraries [1, 2].

Table 2: ¹⁹F NMR and J-Coupling Constants for Fluorinated Derivatives

Fluorine's 100% natural abundance and spin-1/2 nature make J-coupling analysis a mathematically rigorous way to validate regiochemistry. The magnitude of the carbon-fluorine coupling constant ( JCF​ ) is inversely proportional to the number of intervening bonds.

Compound	¹⁹F Shift (ppm)	¹ JCF​ (Direct Bond)	² JCF​ (Adjacent Carbon)
3-(3-Fluorophenyl)-4H-thiochromen-4-one	−113.32	245.85 Hz	8.04 Hz / 8.64 Hz
6-Fluoro-3-phenyl-4H-thiochromen-4-one	−117.27	249.75 Hz	24.33 Hz / 22.88 Hz
2-(4-(Trifluoromethyl)phenyl)-4H-thiochromen-4-one	N/A (Typical ~ −62)	271.00 Hz (CF₃)	33.00 Hz

Notice the causality in Table 2: The ² JCF​ coupling is much larger in the fused rigid ring system (24.33 Hz) compared to the freely rotating pendant phenyl ring (8.04 Hz) due to orbital overlap constraints [1].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural elucidation, NMR acquisition must not be treated as a passive measurement, but as a self-validating system . The following step-by-step methodology embeds logical "Validation Gates" to prevent mischaracterization.

NMR validation workflow for halogenated thiochromen-4-ones.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the purified halogenated thiochromone in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl₃ provides a stable deuterium lock signal essential for long ¹³C acquisitions without exchangeable proton interference. TMS provides an absolute zero reference (δ 0.00 ppm) to ensure chemical shift reproducibility across different magnetic field strengths.

• Validation Gate: Visual inspection must confirm complete dissolution. Particulate matter degrades magnetic field homogeneity, leading to broadened line widths that obscure fine scalar couplings.

Step 2: Instrument Tuning and Shimming

• Action: Tune the probe to the specific nuclei (¹H, ¹³C, ¹⁹F) and perform gradient shimming.

• Causality: Halogenated aromatics present complex higher-order splitting patterns (e.g., ddd, td). Optimal shimming ensures line widths < 1.0 Hz, which is critical for resolving fine long-range H-F couplings.

• Validation Gate: The solvent residual peak (CHCl₃ at δ 7.26 ppm) must appear as a sharp, symmetrical singlet. If asymmetrical, re-shim the Z1 and Z2 gradients.

Step 3: Acquisition of ¹H and ¹⁹F Spectra

• Action: Acquire ¹H NMR (minimum 400 MHz, 16 scans) and ¹⁹F NMR (with ¹H decoupling).

• Causality: ¹H decoupling during ¹⁹F acquisition simplifies the fluorine spectrum to singlets (unless multiple fluorines are present), allowing for rapid confirmation of the number of unique halogen environments.

• Validation Gate: Locate the diagnostic H-5 proton. If the thiochromone core is unsubstituted at C-5, a distinct deshielded signal must appear near δ 8.5–8.6 ppm [3]. Absence of this peak strictly validates C-5 substitution (e.g., 5-chloro-2-phenyl-4H-thiochromen-4-one) [2].

Step 4: Acquisition of ¹³C and J-Coupling Analysis

• Action: Acquire ¹³C{¹H} NMR (minimum 100 MHz, 512–1024 scans).

• Causality: The low gyromagnetic ratio and 1.1% natural abundance of ¹³C necessitate higher scan counts. For fluorinated analogs, the ¹³C spectrum will exhibit distinct splitting due to C-F spin-spin coupling.

• Validation Gate: Calculate the C-F coupling constants. A direct C-F bond must yield a ¹ JCF​ of ~245–250 Hz (or ~270 Hz for CF₃) [1]. Adjacent carbons will show ² JCF​ of ~20–35 Hz. This mathematically validates the exact regiochemistry of the halogen on the scaffold.

Conclusion

The comparative NMR analysis of halogenated thiochromen-4-ones relies heavily on understanding the underlying electronic causality of the scaffold. By tracking the diagnostic H-5 proton and rigorously calculating heteronuclear J-couplings (¹ JCF​ , ² JCF​ ), researchers can definitively map the regiochemistry of halogenation. Utilizing the self-validating protocol outlined above ensures high-fidelity structural elucidation, accelerating downstream applications in drug discovery and medicinal chemistry.

References

• Carbonylative Synthesis of 3-Substituted Thiochromenones via Rhodium-Catalyzed[3 + 2 + 1] Cyclization of Different Aromatic Sulfides, Alkynes, and Carbon Monoxide The Journal of Organic Chemistry - ACS Publications[Link]

• Synthesis of 2-Aryl-4H-thiochromen-4-one Derivatives via a Cross-Coupling Reaction ACS Omega - ACS Publications[Link]

A Senior Application Scientist's Guide to the Comparative Pharmacokinetic Profiling of 6-fluoro-4H-thiochromen-4-one

Introduction: The Therapeutic Potential of the Thiochromenone Scaffold

The thiochromenone scaffold, a sulfur-containing heterocyclic system, is recognized in medicinal chemistry as a "privileged structure."[1][2] This designation is reserved for molecular frameworks that can bind to a variety of biological targets, leading to a broad spectrum of pharmacological activities.[3][4] Derivatives of thiochromenone have demonstrated a wide range of promising biological effects, including antibacterial, antifungal, and antiparasitic properties.[5] The versatility of this scaffold makes it a fertile ground for the development of novel therapeutic agents.

This guide focuses on a specific derivative, 6-fluoro-4H-thiochromen-4-one . The introduction of a fluorine atom into a drug candidate is a common and effective strategy in medicinal chemistry to modulate its pharmacokinetic properties.[6][7] Fluorine substitution can significantly impact a molecule's metabolic stability, lipophilicity, and binding affinity, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) profile.[6][8]

While the therapeutic potential of 6-fluoro-4H-thiochromen-4-one is suggested by the activities of its chemical relatives, a comprehensive understanding of its behavior within a biological system is paramount for its development as a drug candidate. This guide, therefore, provides a detailed framework for conducting a comparative pharmacokinetic profiling study of 6-fluoro-4H-thiochromen-4-one. We will delve into the rationale behind the experimental design, provide detailed protocols for key in vivo and in vitro assays, and discuss the interpretation of the resulting data. This document is intended for researchers, scientists, and drug development professionals seeking to characterize and optimize novel thiochromenone-based therapeutic agents.

The Anticipated Impact of 6-Fluoro Substitution on Pharmacokinetics

The strategic placement of a fluorine atom at the 6-position of the thiochromenone ring is predicted to have several effects on the molecule's ADME profile:

• Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond.[6] This increased bond strength can block sites of metabolism that are susceptible to oxidation by cytochrome P450 (CYP) enzymes, potentially leading to a longer half-life and reduced clearance.[6][9]

• Lipophilicity: Fluorine substitution typically increases the lipophilicity of a molecule.[6][7] This can enhance its ability to cross biological membranes, potentially improving absorption and tissue distribution. However, excessive lipophilicity can also lead to increased plasma protein binding and non-specific tissue accumulation.

• pKa Modification: The high electronegativity of fluorine can alter the acidity or basicity of nearby functional groups, which can influence solubility and interactions with biological targets.

A comparative study of 6-fluoro-4H-thiochromen-4-one against its non-fluorinated parent compound and other analogs is essential to experimentally validate these predictions.

Experimental Design for a Comprehensive Comparative Study

A robust comparative pharmacokinetic study requires a multi-faceted approach, integrating both in vivo and in vitro experiments. The selection of appropriate comparator compounds is crucial for a meaningful analysis. Ideal comparators would include:

• 4H-thiochromen-4-one (the parent compound): To directly assess the impact of the 6-fluoro substitution.

• Other 6-halogenated analogs (e.g., 6-chloro-4H-thiochromen-4-one): To understand the effect of different halogens on the pharmacokinetic profile.

• A known drug with a similar therapeutic target or structural class: To benchmark the performance of the novel compound against an established therapeutic agent.

The overall workflow of the comparative study is depicted below:

Figure 1: Workflow for comparative pharmacokinetic profiling.

Part 1: In Vivo Pharmacokinetic Profiling in Rodents

In vivo studies are essential for understanding how a drug is absorbed, distributed, metabolized, and excreted in a whole organism.[10][11] Rodent models, such as Sprague-Dawley rats, are commonly used for initial pharmacokinetic screening.[12]

Experimental Protocol: Rodent Pharmacokinetic Study

1. Animal Model and Housing:

• Species: Male Sprague-Dawley rats (200-250 g).

• Housing: Animals should be housed in a controlled environment (12-hour light/dark cycle, 22 ± 2°C, 50 ± 10% humidity) with ad libitum access to food and water.

• Acclimatization: Allow animals to acclimatize for at least 3-5 days before the study.

• Fasting: Fast animals overnight (approximately 12 hours) before dosing, with continued access to water.

2. Formulation and Dosing:

• Intravenous (IV) Formulation: Dissolve the test and comparator compounds in a suitable vehicle (e.g., a mixture of saline, PEG400, and ethanol) to achieve the desired concentration for a dose of 1-2 mg/kg.

• Oral (PO) Formulation: Suspend the compounds in a vehicle such as 0.5% methylcellulose in water for a dose of 5-10 mg/kg.

• Dose Administration:

  • IV: Administer as a bolus injection via a cannulated jugular or tail vein.[13]

  • PO: Administer via oral gavage.

3. Blood Sampling:

• Schedule: Collect serial blood samples (approximately 100-200 µL) at predetermined time points. A typical schedule for both IV and PO routes would be: 0 (pre-dose), 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.[14]

• Collection: Collect blood from the submandibular or saphenous vein into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation: Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

• Storage: Store the plasma samples at -80°C until bioanalysis.

4. Bioanalysis and Pharmacokinetic Calculations:

• Quantification: Determine the concentration of the compounds in the plasma samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[15][16]

• Parameter Calculation: Use non-compartmental analysis software (e.g., WinNonlin) to calculate key pharmacokinetic parameters.[12]

Data Presentation: In Vivo Pharmacokinetic Parameters

The results of the in vivo study should be summarized in a table for easy comparison.

Parameter	Units	6-fluoro-4H-thiochromen-4-one	Comparator A	Comparator B
Oral (PO)
Cmax	ng/mL
Tmax	h
AUC(0-t)	ngh/mL
AUC(0-inf)	ngh/mL
t1/2	h
Intravenous (IV)
AUC(0-t)	ngh/mL
AUC(0-inf)	ngh/mL
t1/2	h
CL	mL/h/kg
Vd	L/kg
Bioavailability (F)	%

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the plasma concentration-time curve; t1/2: Half-life; CL: Clearance; Vd: Volume of distribution; F: Bioavailability.

Part 2: In Vitro ADME Profiling

In vitro assays provide valuable mechanistic insights into a compound's ADME properties, helping to explain the observations from in vivo studies.[17]

A. Metabolic Stability in Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by CYP enzymes, which are abundant in liver microsomes.[18][19]

Experimental Protocol: Liver Microsomal Stability Assay

• Reagents:

  • Test and comparator compounds (10 mM stock in DMSO).

  • Pooled human or rat liver microsomes.

  • Phosphate buffer (100 mM, pH 7.4).

  • NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Internal standard for LC-MS/MS analysis.

  • Acetonitrile (for quenching the reaction).

• Incubation:

  • Prepare a reaction mixture containing liver microsomes (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in phosphate buffer.

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding cold acetonitrile containing the internal standard.[20]

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • Calculate the half-life (t1/2) and intrinsic clearance (CLint) from the slope of the line.

Data Presentation: Metabolic Stability

Compound	t1/2 (min)	CLint (µL/min/mg protein)
6-fluoro-4H-thiochromen-4-one
Comparator A
Comparator B

B. Intestinal Permeability using Caco-2 Cells

The Caco-2 cell line, derived from human colon adenocarcinoma, forms a monolayer that serves as an in vitro model of the human intestinal epithelium.[21][22] This assay predicts the oral absorption of a compound.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on permeable Transwell inserts for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[23]

• Permeability Assay:

  • Wash the Caco-2 monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Apical to Basolateral (A-B) Transport: Add the test compound (at a final concentration of 10 µM) to the apical (A) side and fresh transport buffer to the basolateral (B) side.

  • Basolateral to Apical (B-A) Transport: In a separate set of wells, add the test compound to the basolateral side and fresh buffer to the apical side to assess active efflux.

  • Incubate the plates at 37°C with gentle shaking.

  • At a specified time (e.g., 2 hours), collect samples from the receiver compartments (B side for A-B transport, A side for B-A transport).

• Sample Analysis and Calculation:

  • Determine the concentration of the compound in the collected samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests the compound may be a substrate of efflux transporters like P-glycoprotein.

Data Presentation: Caco-2 Permeability

Compound	Papp (A-B) (10^-6 cm/s)	Papp (B-A) (10^-6 cm/s)	Efflux Ratio
6-fluoro-4H-thiochromen-4-one
Comparator A
Comparator B

C. Plasma Protein Binding

The extent to which a drug binds to plasma proteins affects its distribution and availability to reach its target.[24][25] Equilibrium dialysis is considered the gold standard for measuring plasma protein binding.[26]

Experimental Protocol: Equilibrium Dialysis

• Apparatus:

  • Use a rapid equilibrium dialysis (RED) device with a semipermeable membrane (molecular weight cutoff of ~8 kDa).

• Procedure:

  • Spike pooled human or rat plasma with the test compound (final concentration 1-10 µM).

  • Add the spiked plasma to one chamber of the RED device and an equal volume of phosphate-buffered saline (PBS) to the other chamber.[27]

  • Incubate the device at 37°C with shaking for 4-6 hours to allow the system to reach equilibrium.

  • After incubation, collect samples from both the plasma and buffer chambers.

• Sample Analysis and Calculation:

  • Determine the concentration of the compound in both the plasma and buffer samples by LC-MS/MS. The concentration in the buffer chamber represents the unbound drug.

  • Calculate the fraction unbound (fu) as: (Concentration in buffer) / (Concentration in plasma).

Data Presentation: Plasma Protein Binding

Compound	Fraction Unbound (fu)	% Bound
6-fluoro-4H-thiochromen-4-one
Comparator A
Comparator B

Integrating Data for a Comprehensive Profile

The power of this comparative approach lies in the integration of all data streams to build a holistic understanding of each compound's pharmacokinetic profile.

Sources

• 1. Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Chromones as a privileged scaffold in drug discovery: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advancements in chromone as a privileged scaffold towards the development of small molecules for neurodegenerative therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00995A [pubs.rsc.org]
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• 7. The Role of Small Molecules Containing Fluorine Atoms | Encyclopedia MDPI [encyclopedia.pub]
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• 9. researchgate.net [researchgate.net]
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• 12. Study on In Vitro Metabolism and In Vivo Pharmacokinetics of Beauvericin | MDPI [mdpi.com]
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• 14. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 23. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 24. Plasma Protein Binding Assay [visikol.com]
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• 27. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to Safety: Personal Protective Equipment for Handling 6-Fluoro-4H-thiochromen-4-one

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 6-Fluoro-4H-thiochromen-4-one. As a novel organofluorine and thio-heterocyclic compound, it demands a rigorous approach to safety. This document moves beyond a simple checklist to instill a deep, causal understanding of the recommended personal protective equipment (PPE) and associated operational protocols. Our commitment is to provide value beyond the product, ensuring your work is not only groundbreaking but also fundamentally safe.

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Fluoro-4H-thiochromen-4-one is not publicly available at the time of this writing. The following recommendations are synthesized from the known hazards of structurally similar compounds, including other halogenated thiochromenone derivatives and general principles for handling fluoro-organic molecules.[1] It is imperative to treat this compound as having potential for acute toxicity, skin and eye irritation, and respiratory effects.

Probable Hazard Profile and Risk Assessment

The molecular structure of 6-Fluoro-4H-thiochromen-4-one suggests several potential hazards that dictate our PPE strategy. The presence of a fluorine atom can significantly alter metabolic pathways and reactivity, while the thiochromenone core is known in related molecules to be bioactive. Based on data from analogous compounds, a conservative hazard assessment is warranted.[1]

Table 1: Inferred Hazard Profile for 6-Fluoro-4H-thiochromen-4-one

Hazard Classification	Potential Effects & Rationale	GHS Hazard Codes (Anticipated)
Acute Toxicity (Oral, Dermal, Inhalation)	Structurally similar compounds exhibit acute toxicity.[1] Inhalation of fine powders or dermal absorption through compromised skin presents a significant risk.	H302, H312, H332
Skin Irritation/Corrosion	Many organic ketones and sulfur-containing heterocycles can cause skin irritation upon prolonged contact.[1]	H315
Serious Eye Damage/Irritation	As a fine organic powder or in solution, the compound poses a significant risk of causing serious eye irritation.[1][2]	H319
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation if inhaled.	H335

This assessment mandates a multi-layered PPE approach to create a robust barrier between the researcher and the chemical, mitigating risks associated with all potential routes of exposure: dermal, ocular, inhalation, and ingestion.[3]

Core Directive: Multi-Barrier PPE System

Handling 6-Fluoro-4H-thiochromen-4-one requires a comprehensive PPE system. Each component is chosen to address the specific risks outlined above.

Primary Engineering Control: The Fume Hood

All handling of 6-Fluoro-4H-thiochromen-4-one, especially the weighing of the solid or transfers of solutions, must be conducted inside a properly functioning chemical fume hood.[4] This is the primary engineering control to minimize inhalation exposure to airborne particulates or vapors.

a. Eye and Face Protection: The Ocular Shield

Given the high potential for severe eye irritation, standard safety glasses are insufficient.[1][2]

• Required: Chemical splash goggles that conform to ANSI Z87.1 standards. They provide a 360-degree seal around the eyes, protecting against splashes from all angles.[5]

• Recommended for High-Risk Operations: When handling larger quantities (>5g) or performing splash-prone procedures (e.g., rapid solvent addition, heating), a full-face shield must be worn in addition to chemical splash goggles. The face shield protects the entire face from splashes and is a critical secondary barrier.[6][7]

b. Hand Protection: The Chemical Barrier

Skin contact is a primary route of exposure.[3] No single glove material is impervious to all chemicals indefinitely. Therefore, glove selection and usage protocols are critical.

• Glove Type: Nitrile gloves are a suitable choice for incidental contact.[4][8] For prolonged handling or in the event of a spill, heavier-duty gloves are required.

• Double Gloving: It is best practice to wear two pairs of nitrile gloves. This provides a significant increase in protection against micro-tears and allows for the safe removal of the outer glove immediately following a suspected contamination, without exposing the skin.[6]

• Inspection and Replacement: Before each use, visually inspect gloves for any signs of degradation, discoloration, or punctures.[9] Change gloves immediately if contamination is suspected and always after a maximum of two hours of use.

c. Body Protection: The Laboratory Armor

Protective clothing shields the skin and personal attire from spills and contamination.[6]

• Lab Coat: A clean, flame-resistant laboratory coat with long sleeves and a snap or button front is mandatory.[6] Cuffs should be snug around the wrist.

• Chemical Apron: For procedures involving significant splash potential, a chemical-resistant apron made of neoprene or a similar material should be worn over the lab coat.[5]

• Apparel: Full-length pants and closed-toe shoes are required at all times in the laboratory.[4][9] Sandals, perforated shoes, or shorts are strictly prohibited.

d. Respiratory Protection

While a fume hood is the primary control, respiratory protection may be necessary in specific situations.

• Routine Use: For small-scale work performed correctly within a certified fume hood, a respirator is not typically required.

• Emergency Situations: In the event of a large spill outside of a fume hood, a half-mask or full-face respirator with organic vapor/acid gas (OV/AG) cartridges should be used by trained personnel during cleanup.[6][10] All respirator users must be part of a formal respiratory protection program, including fit-testing and training, as mandated by OSHA standards.[7]

Operational and Disposal Plans

Trust in safety protocols is built on clear, repeatable, and verifiable procedures.

Protocol 1: Step-by-Step PPE Donning and Doffing

Donning (Putting On) Sequence:

• Attire Check: Confirm you are wearing long pants and closed-toe shoes.

• Lab Coat: Put on your lab coat and fasten all buttons.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

• Goggles/Face Shield: Put on your chemical splash goggles, followed by a face shield if the procedure requires it.

Doffing (Taking Off) Sequence - Assume all PPE is contaminated

• Outer Gloves: Remove the outer pair of gloves by pinching the cuff of one and peeling it off inside-out. Use the clean, now-ungloved fingers of that hand to slide under the cuff of the remaining outer glove and peel it off. Dispose of them in the designated solid waste container.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, by handling the straps from behind your head. Place them in a designated area for decontamination.

• Lab Coat: Unbutton the lab coat. Shrug it off your shoulders, turning the sleeves inside-out as you remove it. Fold it so the contaminated exterior is contained within and place it in the designated laundry receptacle.

• Inner Gloves: Remove the final pair of gloves using the same technique as in step 1. Dispose of them in the designated solid waste container.

• Hand Washing: Immediately wash your hands thoroughly with soap and water for at least 20 seconds.[9]

Protocol 2: Contaminated PPE and Material Disposal

Proper disposal is critical to prevent secondary exposure and environmental contamination.

• Solid Waste Collection: All disposable items contaminated with 6-Fluoro-4H-thiochromen-4-one (e.g., used gloves, weigh paper, pipette tips, paper towels) must be collected in a dedicated, clearly labeled hazardous waste container.[11] This should be a sealable, chemically compatible container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "6-Fluoro-4H-thiochromen-4-one".[11]

• Storage: Store the sealed waste container in a designated satellite accumulation area within the lab, away from incompatible materials.[11]

• Disposal Request: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and final disposal of the hazardous waste. Do not mix with non-hazardous trash or dispose of it down the drain.[11]

Visual Workflow: PPE Selection and Use

The following diagram outlines the decision-making and operational flow for ensuring proper PPE usage when working with 6-Fluoro-4H-thiochromen-4-one.

Caption: Logical flow from hazard assessment to post-handling safety procedures.

References

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